Cas no 1094161-62-2 ((2-Bromo-4,5-dimethoxyphenyl)methylhydrazine Hydrochloride)

• Product Name: (2-Bromo-4,5-dimethoxyphenyl)methylhydrazine Hydrochloride
• CAS No: 1094161-62-2
• MF: C₉H₁₄BrClN₂O₂
• MW: 297.576660633087
• MDL: MFCD09802292
• CID: 5053264
• Update Time: 2025-06-26

(2-Bromo-4,5-dimethoxyphenyl)methylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-bromo-4,5-dimethoxyphenyl)methyl]hydrazine hydrochloride
• (2-bromo-4,5-dimethoxybenzyl)hydrazine hydrochloride
• NE57513
• [(2-Bromo-4,5-dimethoxyphenyl)methyl]hydrazine
• (2-bromo-4,5-dimethoxyphenyl)methylhydrazine;hydrochloride
• [(2-Bromo-4,5-dimethoxyphenyl)methyl]hydrazine--hydrogen chloride (1/1)
• (2-Bromo-4,5-dimethoxyphenyl)methylhydrazine Hydrochloride

• MDL： MFCD09802292
• Inchi： 1S/C9H13BrN2O2.ClH/c1-13-8-3-6(5-12-11)7(10)4-9(8)14-2;/h3-4,12H,5,11H2,1-2H3;1H
• InChI Key： PZSGWABFGUXMCP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CNN)OC)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 171
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2-Bromo-4,5-dimethoxyphenyl)methylhydrazine Hydrochloride

Introduction to (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride

(2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride is a chemical compound with the CAS number 1094161-62-2. This compound is of significant interest in the field of organic chemistry and has potential applications in drug discovery and development. The structure of this compound consists of a phenyl ring substituted with bromine at the 2-position and methoxy groups at the 4 and 5 positions. The methylhydrazine group is attached to the phenyl ring, forming a hydrazone linkage. The hydrochloride salt form indicates that this compound exists as a zwitterion in its protonated state.

The synthesis of (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride involves a series of well-established organic reactions. Typically, the phenyl ring is first brominated at the desired position using a brominating agent such as bromine in the presence of a catalyst like FeBr3. Subsequently, methoxy groups are introduced at the 4 and 5 positions through nucleophilic aromatic substitution or other suitable methods. The methylhydrazine group is then introduced via a condensation reaction with an appropriate hydrazine derivative. Finally, the hydrochloride salt is formed by acidifying the free base with hydrochloric acid.

Recent studies have highlighted the potential of (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride as a precursor for various bioactive molecules. Its structure provides a versatile platform for further functionalization, enabling the exploration of diverse pharmacophores. For instance, researchers have utilized this compound as an intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer activities.

The pharmacological properties of (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride have been investigated in several preclinical studies. In vitro assays have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, preliminary in vivo studies suggest that this compound may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further therapeutic development.

In terms of structural modifications, recent advancements in synthetic chemistry have enabled the incorporation of additional functional groups into the phenyl ring or hydrazine moiety. These modifications aim to enhance bioavailability, improve target specificity, or reduce potential side effects. For example, researchers have explored the addition of electron-withdrawing groups to enhance metabolic stability or increase solubility.

The use of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride. Molecular docking studies have provided insights into its binding affinity towards various protein targets, such as kinases and receptors involved in inflammatory responses. These findings have guided subsequent experimental studies and optimized drug design strategies.

Moreover, green chemistry approaches have been employed to streamline the synthesis of this compound. By adopting environmentally friendly reaction conditions and minimizing waste generation, researchers have achieved higher yields and improved sustainability in its production process.

In conclusion, (2-Bromo-4,5-Dimethoxyphenyl)methylhydrazine Hydrochloride represents a valuable building block in organic synthesis with promising applications in drug discovery. Its unique structure and versatile reactivity make it an attractive candidate for further exploration across multiple therapeutic areas.